Cas no 1521754-61-9 (5-(2-bromo-3-fluorophenyl)-1,2-oxazol-3-amine)

• Product Name: 5-(2-bromo-3-fluorophenyl)-1,2-oxazol-3-amine
• CAS No: 1521754-61-9
• MF: C₉H₆BrFN₂O
• MW: 257.059144496918
• CID: 5895139
• PubChem ID: 81507275
• Update Time: 2025-06-23

5-(2-bromo-3-fluorophenyl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-bromo-3-fluorophenyl)-1,2-oxazol-3-amine
• EN300-1914209
• AKOS020085822
• 1521754-61-9

• Inchi： 1S/C9H6BrFN2O/c10-9-5(2-1-3-6(9)11)7-4-8(12)13-14-7/h1-4H,(H2,12,13)
• InChI Key： ZZVRSHLYEDLLJX-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C1=CC(N)=NO1)F

Computed Properties

• Exact Mass: 255.96475g/mol
• Monoisotopic Mass: 255.96475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 5-(2-bromo-3-fluorophenyl)-1,2-oxazol-3-amine

Professional Introduction to 5-(2-bromo-3-fluorophenyl)-1,2-oxazol-3-amine (CAS No. 1521754-61-9)

5-(2-bromo-3-fluorophenyl)-1,2-oxazol-3-amine is a significant compound in the field of pharmaceutical chemistry, renowned for its versatile applications in drug development and molecular research. This heterocyclic amine, characterized by its unique structural framework, has garnered considerable attention due to its potential in modulating biological pathways and its role in the synthesis of novel therapeutic agents.

The compound's molecular structure consists of a fused oxazole ring substituted with a bromo and fluoro group on the phenyl ring, which enhances its reactivity and binding affinity. The presence of these halogen atoms makes it an attractive scaffold for medicinal chemists seeking to develop compounds with improved pharmacokinetic properties. Specifically, the 2-bromo-3-fluorophenyl moiety contributes to the compound's ability to interact with various biological targets, making it a valuable intermediate in the synthesis of small-molecule inhibitors.

In recent years, there has been a surge in research focused on developing novel oxazole derivatives for their potential therapeutic benefits. The oxazole core is known for its stability and ability to engage in hydrogen bonding, which is crucial for the design of high-affinity ligands. Studies have demonstrated that oxazole-based compounds can exhibit significant activity against a range of targets, including enzymes and receptors involved in inflammatory and infectious diseases.

One of the most compelling aspects of 5-(2-bromo-3-fluorophenyl)-1,2-oxazol-3-amine is its utility as a building block in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel inhibitors targeting kinases and other enzymes implicated in cancer and inflammatory disorders. For instance, modifications to the oxazole ring have led to the discovery of potent inhibitors that disrupt aberrant signaling pathways associated with these diseases.

The halogenated phenyl ring in this compound plays a critical role in determining its binding properties. The bromo and fluoro substituents not only enhance lipophilicity but also influence electronic distribution, thereby modulating receptor interactions. This has been particularly useful in designing molecules that exhibit selectivity for specific biological targets while minimizing off-target effects.

Advances in computational chemistry have further accelerated the development of derivatives based on 5-(2-bromo-3-fluorophenyl)-1,2-oxazol-3-amine. Molecular modeling studies have provided insights into how structural modifications can optimize binding affinity and pharmacokinetic profiles. These computational approaches have enabled researchers to predict the behavior of new analogs before synthesizing them, significantly reducing time and resources spent on trial-and-error experimentation.

The compound's significance extends beyond academic research; it has practical implications in drug discovery pipelines. Pharmaceutical companies have utilized derivatives of this oxazole amine to develop candidates that are currently undergoing preclinical evaluation. The success of these early-stage compounds underscores the importance of foundational molecules like 5-(2-bromo-3-fluorophenyl)-1,2-oxazol-3-amine in advancing therapeutic innovation.

In conclusion, 5-(2-bromo-3-fluorophenyl)-1,2-oxazol-3-amine (CAS No. 1521754-61-9) represents a cornerstone in modern pharmaceutical chemistry. Its unique structural features make it an invaluable tool for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound and its derivatives, its role in drug development is poised to grow even further.